Cas no 40323-88-4 (2-Ethyl-5-methylthiophene)

2-Ethyl-5-methylthiophene Properties

Names and Identifiers

• 2-Ethyl-5-methylthiophene
• 2-Aethyl-5-methyl-thiophen
• 2-Ethyl-5-methylthiophen
• 2-ethyl-5-methyl-thiophene
• 2-methyl-5-butylfuran
• 2-methyl-5-ethyli-thiophene
• 2-methyl-5-ethylthiophene
• 5-Methyl-2-ethylthiophene
• Thiophene,2-ethyl-5-methyl
• Thiophene, 2-ethyl-5-methyl-
• 2-Methyl-5-ethyl-thiophene
• 2-Ethyl-5-methylthiophene #
• Thiophene,2-ethyl-5-methyl-
• VOIVNYVBGCJFRW-UHFFFAOYSA-N
• FCH1116097
• AK103790
• AX8235329
• ST24022223
• A825052
• 323E884
• F
• +Expand

• MDL： MFCD00053128
• InChIKey： VOIVNYVBGCJFRW-UHFFFAOYSA-N
• Inchi： 1S/C7H10S/c1-3-7-5-4-6(2)8-7/h4-5H,3H2,1-2H3
• SMILES： S1C(C([H])([H])[H])=C([H])C([H])=C1C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 126.05000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 126.05
• Heavy Atom Count: 8
• Complexity: 70.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 28.2

Experimental Properties

• LogP: 2.61890
• PSA: 28.24000
• Refractive Index: 1.5048
• Boiling Point: 160.15°C
• Melting Point: -68.5°C
• Flash Point: 31.4°C
• Color/Form: liquid
• Solubility: Insoluble
• Density: 0.9618

2-Ethyl-5-methylthiophene Security Information

• Safety Instruction： S26; S36/37/39
• Packing Group：III
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1993
• PackingGroup：III
• Risk Phrases： 36/37/38
• HazardClass：3

2-Ethyl-5-methylthiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%